molecular formula C13H7BrClN3O B8685418 7-(5-Bromo-2-chloropyrimidin-4-yloxy)quinoline

7-(5-Bromo-2-chloropyrimidin-4-yloxy)quinoline

Cat. No.: B8685418
M. Wt: 336.57 g/mol
InChI Key: SRSRACYRSXNSEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(5-Bromo-2-chloropyrimidin-4-yloxy)quinoline is a useful research compound. Its molecular formula is C13H7BrClN3O and its molecular weight is 336.57 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H7BrClN3O

Molecular Weight

336.57 g/mol

IUPAC Name

7-(5-bromo-2-chloropyrimidin-4-yl)oxyquinoline

InChI

InChI=1S/C13H7BrClN3O/c14-10-7-17-13(15)18-12(10)19-9-4-3-8-2-1-5-16-11(8)6-9/h1-7H

InChI Key

SRSRACYRSXNSEN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C(C=C2)OC3=NC(=NC=C3Br)Cl)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 4 mL vial was charged with quinolin-7-ol (0.200 g, 1.378 mmol) and sodium hydride (0.066 g, 1.653 mmol) in N,N-dimethylformamide (13.78 ml) to give a brown solution. The reaction was stirred at room temperature for 30 minutes and then 5-bromo-2,4-dichloropyrimidine (0.176 mL, 1.378 mmol) was added. The mixture was stirred at room temperature overnight. Diluted with 9:1 dichloromethane/methanol; washed with water and brine. The organic layer was dried over magnesium sulfate, filtered, and the solvent was removed under reduced pressure to afford a tan residue. (ESI(+)) m/e 337.7 (M+H)+.
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.066 g
Type
reactant
Reaction Step One
Quantity
13.78 mL
Type
solvent
Reaction Step One
Quantity
0.176 mL
Type
reactant
Reaction Step Two
Name
dichloromethane methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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